Cas no 696579-90-5 (1H-Benzimidazole,7-(chloromethyl)-)

1H-Benzimidazole,7-(chloromethyl)- structure
696579-90-5 structure
Product Name:1H-Benzimidazole,7-(chloromethyl)-
CAS No:696579-90-5
MF:C8H7ClN2
MW:166.607580423355
CID:500490
PubChem ID:20026640
Update Time:2025-04-19

1H-Benzimidazole,7-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,7-(chloromethyl)-
    • 1H-Benzimidazole,4-(chloromethyl)- (9CI)
    • 696579-90-5
    • 1H-Benzimidazole,4-(chloromethyl)-(9ci)
    • AKOS006328802
    • SCHEMBL20138342
    • 4-(Chloromethyl)-1H-benzo[d]imidazole
    • Inchi: 1S/C8H7ClN2/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,4H2,(H,10,11)
    • InChI Key: YCWBAWGQVRUKGK-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=CC2=C1N=CN2

Computed Properties

  • Exact Mass: 166.02991
  • Monoisotopic Mass: 166.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 28.68
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